3,3'-(Ethane-1,2-diyldisulfanediyl)di(propane-1-sulfonic acid)

• CAS RN: 674293-45-9
• Molecular Formula: C8H18O6S4
• Molecular Weight: 338.5 g/mol
• IUPAC Name: 3-[2-(3-sulfopropylsulfanyl)ethylsulfanyl]propane-1-sulfonic acid
• InChI: InChI=1S/C8H18O6S4/c9-17(10,11)7-1-3-15-5-6-16-4-2-8-18(12,13)14/h1-8H2,(H,9,10,11)(H,12,13,14)
• InChI Key: UZRYZOUNEIPKQQ-UHFFFAOYSA-N
• Canonical SMILES: C(CSCCSCCCS(=O)(=O)O)CS(=O)(=O)O

Description

3,3'-(Ethane-1,2-diyldisulfanediyl)di(propane-1-sulfonic acid) is a useful research compound. Its molecular formula is C8H18O6S4 and its molecular weight is 338.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-bromopropane sulfonic acid sodium salt (24.7 g, 110 mmol) and sodium methoxide (7.06 g, 131 mmol) in EtOH (300 mL) at ambient temperature was added, dropwise, 1,2-ethanedithiol (4.4 mL, 52.3 mmol) in ethanol (25 mL). Allowed to stir at room temperature for one hour, and then heated to reflux overnight. Cooled to room temperature and acidified with 2 N HCl to pH 1-2. The resulting suspension was heated to 75° C. and water was slowly added in small portions until a clear solution was obtained. Cooled to room temperature, and then to 5° C. The resulting white precipitate was filtered off, washed with cold EtOH and dried, giving 11.9 g (67.4%) as a white powder. 1H NMR (400 MHz, D2O) δ 3.10 (t, J=7.2 Hz, 4H), 2.92 (s, 4H), 2.82 (t, J=7.2 Hz, 4H), 2.11 (m, 4H). 13C NMR (101 MHz, D2O) δ 52.26, 33.38, 32.27, 26.80.